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Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 4'-Hydroxytamoxifen (4-OHT) is the active metabolite of tamoxifen, a selective

estrogen receptor modulator (SERM). In biomedical research, 4-OHT is frequently utilized to

induce temporal and tissue-specific gene recombination in mouse models expressing Cre

recombinase fused to a modified estrogen receptor ligand-binding domain (Cre-ERT2).[1]

Unlike tamoxifen, 4-OHT does not require metabolic activation by liver enzymes, allowing for

more precise and rapid control over gene expression.[1][2] These application notes provide a

comprehensive protocol for the preparation and intraperitoneal (IP) administration of 4-OHT in

mice.

Data Presentation: 4'-Hydroxytamoxifen
Administration Parameters
The following tables summarize common dosage and administration parameters for the

intraperitoneal injection of 4-OHT in mice. It is important to note that the optimal protocol can
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vary depending on the specific mouse strain, the target tissue, and the desired recombination

efficiency. Therefore, empirical optimization is often necessary.

Table 1: Dosage and Concentration

Parameter Value Notes

Dosage 20 - 80 mg/kg body weight

The dose may need to be

adjusted based on the

efficiency of recombination and

potential toxicity.[1][3]

Stock Solution Concentration 20 - 100 mg/mL in Ethanol

A higher concentration stock

allows for smaller injection

volumes of the final solution.[2]

[4]

Final Injection Concentration 10 mg/mL

This is a commonly used

concentration for IP injections.

[1][3][5]

Table 2: Vehicle and Injection Parameters
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Parameter Value Notes

Vehicle
Corn oil or Sunflower oil with

Ethanol

4-OHT is first dissolved in

ethanol and then diluted in oil.

[1][2][3][5] Other oils like

peanut oil can also be used.[2]

An aqueous solvent using

Cremophor® EL has also been

described for IP injections.[6]

[7]

Injection Volume 100 µL

This is a typical volume for a 1

mg dose if the final

concentration is 10 mg/mL.[1]

[2]

Injection Frequency Once daily for 1 to 7 days

The duration of injections is

dependent on the specific

transgenic mouse line and the

desired level of gene

recombination.[3]

Experimental Protocols
Materials:

4'-Hydroxytamoxifen (4-OHT) powder

Ethanol (100%, non-denatured)

Corn oil or Sunflower oil

Sterile microcentrifuge tubes

Sterile syringes (1 mL) and needles (21-gauge or 26-gauge)[2][8]

Sonicator or vortexer

Heating block or water bath
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Protocol 1: Preparation of 4-OHT Solution for Intraperitoneal Injection

This protocol describes the preparation of a 10 mg/mL 4-OHT solution in a corn oil/ethanol

vehicle.

Prepare a 100 mg/mL Stock Solution:

Dissolve 100 mg of 4-OHT powder in 1 mL of 100% ethanol in a sterile microcentrifuge

tube.[2]

To aid dissolution, sonicate or vortex the solution. Heating at 55-60°C for approximately 15

minutes can also be beneficial.[3][4]

Store this stock solution in small aliquots at -20°C, protected from light, to prevent

repeated freeze-thaw cycles.[1]

Prepare the Final Injection Solution (10 mg/mL):

Pre-warm the corn oil or sunflower oil to at least 37°C (65°C is also effective) to facilitate

mixing.[4]

In a sterile tube, dilute the 100 mg/mL 4-OHT stock solution 1:10 with the pre-warmed oil.

For example, add 100 µL of the 4-OHT/ethanol stock to 900 µL of warm oil.[1][2]

Vortex the solution thoroughly to ensure it is well-mixed. The final solution will contain 10%

ethanol.[4]

It is recommended to use the freshly prepared solution within a few hours.[1][3]

Protocol 2: Intraperitoneal Injection Procedure

Animal Handling:

Weigh the mouse to accurately calculate the required injection volume based on the

desired dosage.

Gently restrain the mouse following institutionally approved animal handling protocols.
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Injection:

Draw the appropriate volume of the 10 mg/mL 4-OHT solution into a 1 mL syringe fitted

with a 21-gauge or 26-gauge needle.

Locate the injection site in the lower abdominal quadrant, avoiding the midline to prevent

puncture of the bladder or other internal organs.[2]

Insert the needle at a shallow angle into the peritoneal cavity.

Gently aspirate to ensure no fluid (e.g., blood or urine) is drawn into the syringe, which

would indicate improper needle placement.

Slowly inject the solution.

Withdraw the needle and return the mouse to its cage.

Post-Injection Monitoring:

Monitor the mouse for any adverse reactions following the injection, such as signs of

distress or peritonitis.[3] Repeated IP injections of oil-based vehicles can potentially lead

to sterile peritonitis.[2]

Mandatory Visualizations
Diagram 1: Mechanism of 4-OHT-Induced Cre-LoxP Recombination
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Caption: Mechanism of 4-OHT-induced Cre-loxP recombination.
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Diagram 2: Experimental Workflow for 4-OHT Administration
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Caption: General experimental workflow for 4-OHT administration.

Diagram 3: Signaling Pathway Affected by 4-Hydroxytamoxifen
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Caption: Signaling pathways modulated by 4'-Hydroxytamoxifen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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